Cas no 1601915-78-9 (2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine
• CAS No: 1601915-78-9
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6425004
• PubChem ID: 116811433
• Update Time: 2025-10-16

2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine
• 1601915-78-9
• EN300-1832044

• Inchi： 1S/C10H14FNO2/c1-13-8-4-3-5-9(14-2)10(8)7(11)6-12/h3-5,7H,6,12H2,1-2H3
• InChI Key： XUKLISMQJRNTNE-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine

Recent Advances in the Study of 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine (CAS: 1601915-78-9)

The compound 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine (CAS: 1601915-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated ethanamine core and dimethoxyphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have optimized synthetic routes to produce 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine with high yield and purity, which is critical for subsequent pharmacological evaluations. The fluorination at the beta position of the ethanamine moiety is particularly noteworthy, as it may enhance metabolic stability and binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary data suggest that it may have applications in the treatment of neurological disorders such as depression and anxiety, although further validation is required. The dimethoxyphenyl group is believed to contribute to its selectivity and potency, making it a valuable scaffold for further structural modifications.

Another significant finding is the compound's potential in oncology research. Recent screenings have identified 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine as a candidate for inhibiting certain kinase enzymes involved in cancer cell proliferation. Its mechanism of action appears to involve interference with signal transduction pathways, although detailed mechanistic studies are still underway. These findings highlight the versatility of this compound and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine as a drug candidate. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Researchers are also exploring prodrug strategies and formulation technologies to overcome these hurdles and enhance the compound's therapeutic index.

In conclusion, 2-(2,6-dimethoxyphenyl)-2-fluoroethan-1-amine (CAS: 1601915-78-9) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable subject for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical development will be essential to fully realize its therapeutic potential.